Cas no 5656-45-1 (Phenol, 2-(2-propenylthio)-)

• Product Name: Phenol, 2-(2-propenylthio)-
• CAS No: 5656-45-1
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1602465
• PubChem ID: 19931720
• Update Time: 2025-04-21

Phenol, 2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-propenylthio)-
• 2-prop-2-enylsulfanylphenol
• 2-[(Prop-2-en-1-yl)sulfanyl]phenol
• SCHEMBL79979
• DTXSID00601379
• 5656-45-1
• AKOS011274911

• Inchi： 1S/C9H10OS/c1-2-7-11-9-6-4-3-5-8(9)10/h2-6,10H,1,7H2
• InChI Key： IOGKBYVGPUNVCL-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23